Cas no 18087-26-8 (1,4-Benzenediamine,N1-(1-methylethyl)-N4-[4-[(1-methylethyl)amino]phenyl]-)

1,4-Benzenediamine,N1-(1-methylethyl)-N4-[4-[(1-methylethyl)amino]phenyl]- structure
18087-26-8 structure
Product Name:1,4-Benzenediamine,N1-(1-methylethyl)-N4-[4-[(1-methylethyl)amino]phenyl]-
CAS No:18087-26-8
MF:C18H25N3
MW:283.411204099655
CID:230468
PubChem ID:351394
Update Time:2025-04-19

1,4-Benzenediamine,N1-(1-methylethyl)-N4-[4-[(1-methylethyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediamine,N1-(1-methylethyl)-N4-[4-[(1-methylethyl)amino]phenyl]-
    • 4-N-propan-2-yl-1-N-[4-(propan-2-ylamino)phenyl]benzene-1,4-diamine
    • 18087-26-8
    • NSC 521553
    • DTXSID30325894
    • SCHEMBL9934007
    • NSC521553
    • NSC-521553
    • Inchi: 1S/C18H25N3/c1-13(2)19-15-5-9-17(10-6-15)21-18-11-7-16(8-12-18)20-14(3)4/h5-14,19-21H,1-4H3
    • InChI Key: VDPQCTCYTUTBQU-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(=CC=1)NC1C=CC(=CC=1)NC(C)C)C(C)C

Computed Properties

  • Exact Mass: 283.20505
  • Monoisotopic Mass: 283.205
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 36.1Ų

Experimental Properties

  • Density: 1.085
  • Boiling Point: 449.4°Cat760mmHg
  • Flash Point: 240.9°C
  • Refractive Index: 1.633
  • PSA: 36.09

1,4-Benzenediamine,N1-(1-methylethyl)-N4-[4-[(1-methylethyl)amino]phenyl]- Related Literature

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